(E)-3-(1-(3-(thiophen-2-yl)acryloyl)piperidin-3-yl)quinazolin-4(3H)-one

• IUPAC Name: 3-[1-[(E)-3-thiophen-2-ylprop-2-enoyl]piperidin-3-yl]quinazolin-4-one
• InChI: InChI=1S/C20H19N3O2S/c24-19(10-9-16-6-4-12-26-16)22-11-3-5-15(13-22)23-14-21-18-8-2-1-7-17(18)20(23)25/h1-2,4,6-10,12,14-15H,3,5,11,13H2/b10-9+
• InChI Key: IVZHSEDMBVHEOP-MDZDMXLPSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C=CC2=CC=CS2)N3C=NC4=CC=CC=C4C3=O
• Isomeric SMILES: C1CC(CN(C1)C(=O)/C=C/C2=CC=CS2)N3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

(E)-3-(1-(3-(thiophen-2-yl)acryloyl)piperidin-3-yl)quinazolin-4(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound has been found to possess a wide range of biological activities, including anticancer, antifungal, and antibacterial properties.

Scientific Research Applications

Synthetic Pathways and Derivatives Development Research has focused on developing efficient synthetic pathways for related heterocyclic systems, including quinazolinone derivatives, for potential pharmaceutical applications. For example, Annapurna and Jalapathi (2014) described the synthesis of new heterocyclic systems through reactions involving quinolinone derivatives, highlighting the potential for creating compounds with anti-inflammatory activity (Annapurna & Jalapathi, 2014). Similarly, research by Amr, Maigali, and Abdulla (2008) into substituted pyridine derivatives from citrazinic acid underscores the compound's relevance in synthesizing derivatives with analgesic and antiparkinsonian activities (Amr, Maigali, & Abdulla, 2008).

Anticancer Potential Quinazolinone derivatives have been studied for their potential as anticancer agents. Rodrigues et al. (2012) evaluated new quinolinyl acrylate derivatives against human prostate cancer cells, indicating the multi-target efficacy of such derivatives against cancer cells (Rodrigues et al., 2012). The study suggested the potential therapeutic usefulness of quinolinyl derivatives in treating human prostate cancer.

Antihypertensive Activity Research into piperidine derivatives with a quinazoline ring system has indicated potential antihypertensive effects. Takai et al. (1986) prepared a series of such derivatives, showing significant hypotension effects in the spontaneously hypertensive rat model (Takai et al., 1986). This highlights the potential for developing antihypertensive medications from quinazolinone derivatives.

Antimicrobial and Antifungal Activities Quinazolinone derivatives have also been investigated for their antimicrobial and antifungal properties. Patel et al. (2012) synthesized a series of thiazolidinone derivatives showing significant antimicrobial activity against various bacteria and fungi, showcasing the compound's relevance in developing new antimicrobial agents (Patel et al., 2012).

Anticonvulsant Properties Misra, Pandey, and Dua (1978) explored the anticonvulsant activities of 2,3-disubstituted quinazolones, demonstrating significant activity against pentylenetetrazol-induced seizures. This research opens the possibility of developing anticonvulsant drugs from related quinazolinone derivatives (Misra, Pandey, & Dua, 1978).